Cas no 948104-74-3 (2-(4-Formylpiperazin-1-yl)acetic acid)

• Product Name: 2-(4-Formylpiperazin-1-yl)acetic acid
• CAS No: 948104-74-3
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 1984899
• Update Time: 2025-06-13

2-(4-Formylpiperazin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-formyl-1-piperazinyl)acetic Acid
• 2-(4-Formylpiperazin-1-yl)acetic acid

• Inchi： 1S/C7H12N2O3/c10-6-9-3-1-8(2-4-9)5-7(11)12/h6H,1-5H2,(H,11,12)
• InChI Key： UGNOIWFVAQOYNN-UHFFFAOYSA-N
• SMILES： O=CN1CCN(CC(=O)O)CC1

Additional information on 2-(4-Formylpiperazin-1-yl)acetic acid

Comprehensive Overview of 2-(4-Formylpiperazin-1-yl)acetic acid (CAS No. 948104-74-3): Properties, Applications, and Industry Trends

2-(4-Formylpiperazin-1-yl)acetic acid (CAS No. 948104-74-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by its formylpiperazine moiety and acetic acid functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula, C₇H₁₂N₂O₃, reflects a balanced combination of reactivity and stability, making it valuable for applications ranging from drug development to material science.

In recent years, the demand for piperazine derivatives like 2-(4-Formylpiperazin-1-yl)acetic acid has surged, driven by their role in designing small-molecule inhibitors and bioconjugation reagents. Researchers frequently explore its utility in click chemistry and proteomics, aligning with trends in personalized medicine and targeted therapies. The compound’s aldehyde group enables selective reactions with amines or hydrazines, facilitating the creation of Schiff bases—a feature leveraged in drug delivery systems and diagnostic probes.

The synthesis of 948104-74-3 typically involves multi-step organic reactions, including N-formylation of piperazine followed by carboxymethylation. Its purity (>95% by HPLC) and solubility in polar solvents (e.g., DMSO, methanol) are critical for reproducibility in lab-scale and industrial applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

From an SEO perspective, queries like "piperazine-based building blocks" or "acetic acid derivatives in drug discovery" highlight user interest in this niche. Environmental sustainability is another hotspot; greener synthetic routes for CAS 948104-74-3 using catalytic methods or biocatalysis are actively researched. Additionally, its potential in peptide modification and antibody-drug conjugates (ADCs) aligns with the booming biologics market.

Regulatory compliance remains paramount. While 2-(4-Formylpiperazin-1-yl)acetic acid is not classified as hazardous, proper handling under REACH and FDA guidelines is advised. Storage recommendations include inert atmospheres and low temperatures to preserve its chemical stability. Suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA) to meet end-user requirements.

In conclusion, 948104-74-3 exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a cornerstone in medicinal chemistry. As AI-driven molecular design advances, compounds like this will continue to bridge gaps between theoretical research and real-world applications.